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Compound of Interest

Compound Name: 5-O-Primeverosylapigenin

Cat. No.: B15391153

Essential Safety and Handling Guide for 5-O-
Primeverosylapigenin

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for 5-O-Primeverosylapigenin, a flavonoid glycoside.

Hazard Identification and Personal Protective
Equipment (PPE)

5-O-Primeverosylapigenin is classified with several hazards, necessitating careful handling
and the use of appropriate personal protective equipment. The compound is toxic if swallowed,
harmful in contact with skin or if inhaled, may cause an allergic skin reaction, and causes
serious eye irritation. It is also suspected of causing genetic defects and cancer and is very
toxic to aquatic life with long-lasting effects.
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Hazard Statement

GHS Classification

Toxic if swallowed

Acute toxicity, Oral (Category 3)

Harmful in contact with skin or if inhaled

Acute toxicity, Dermal & Inhalation (Category 4)

May cause an allergic skin reaction

Skin sensitization (Category 1)

Causes serious eye irritation

Eye irritation (Category 2A)

Suspected of causing genetic defects

Germ cell mutagenicity (Category 2)

Suspected of causing cancer

Carcinogenicity (Category 2)

Very toxic to aquatic life with long lasting effects

Acute & Chronic aquatic hazard (Category 1)

Source: Sigma-Aldrich Safety Data Sheet

Based on these hazards, the following personal protective equipment is mandatory when

handling 5-O-Primeverosylapigenin.

Personal Protective Equipment (PPE)

Specifications and Use

Eye/Face Protection

Wear chemical safety goggles or a face shield.
[1][2] Ensure they meet appropriate government
standards such as NIOSH (US) or EN 166 (EU).

[3]

Skin Protection

Wear protective gloves (e.g., nitrile gloves) and
clothing to prevent skin exposure.[4] A lab coat

should be worn and buttoned.[1]

Respiratory Protection

Required when dusts are generated. Use a
respirator with a particle filter. Ensure the mask
fits comfortably and air is drawn through the
filter.[4]

Body Protection

Wear a protective spray suit or apron, especially
during mixing.[4] Choose chemical-resistant

materials.
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Operational Plan for Handling

A systematic approach is crucial to minimize exposure and ensure safety during the handling of
5-O-Primeverosylapigenin.

1. Preparation and Engineering Controls:
o Obtain and read the Safety Data Sheet (SDS) thoroughly before use.
o Work in a well-ventilated area, preferably under a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.

o Keep the container tightly closed when not in use.

2. Handling the Compound:

e Avoid breathing dust. Do not inhale the substance or mixture.

o Wear the mandatory PPE as detailed in the table above.

e Avoid contact with skin and eyes.

e Do not eat, drink, or smoke when using this product.[3]

e Wash hands and any exposed skin thoroughly after handling.[3]
3. In Case of Exposure:

« If inhaled: Move the person to fresh air. If breathing has stopped, apply artificial respiration.
Immediately call a physician.

« In case of skin contact: Immediately take off all contaminated clothing. Rinse the skin with
plenty of water. Consult a physician if irritation or a rash occurs.[2]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and call an ophthalmologist.
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If swallowed: Rinse mouth and give water to drink (at most two glasses). Seek medical

advice immediately.

4. Storage:

Store in a dry, well-ventilated place.

Keep the container tightly closed and locked up or in an area accessible only to qualified or

authorized personnel.
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Caption: Workflow for safely handling 5-O-Primeverosylapigenin.
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Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure compliance with
regulations.

1. Waste Segregation and Collection:

o Collect waste 5-O-Primeverosylapigenin and any contaminated materials (e.g., gloves,
weighing paper) in a designated, leak-proof, and clearly labeled hazardous waste container.

[5]
e The label should include "Hazardous Waste" and the chemical name.[5]
» Do not mix with other waste streams.
2. Disposal Procedure:
o Dispose of contents and the container to an approved waste disposal plant.[3]
» Follow all federal, state, and local environmental regulations.

« If a take-back program is not available, the substance can be mixed with an inert material
like sand or vermiculite, placed in a sealed container, and disposed of in the trash.[6][7]
However, given its high toxicity to aquatic life, disposal through a licensed professional waste
disposal service is the recommended route.

» Avoid releasing the substance into the environment. Spills should be collected to prevent
them from entering drains or water systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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